Cas no 10593-78-9 (5,6,7,8-tetrahydropteridine)
5,6,7,8-tetrahydropteridine Chemical and Physical Properties
Names and Identifiers
-
- Pteridine,5,6,7,8-tetrahydro-
- 5,6,7,8-tetrahydropteridine
- Pteridine, 5,6,7,8-tetrahydro- (6CI,7CI,8CI,9CI)
- Tetrahydropteridine
- 5,6,7,8-tetrahydro-Pteridine
- C05650
- Q27103945
- CHEBI:28889
- 343269-86-3
- EN300-128317
- H4-biopterin
- 10593-78-9
- NS00122173
- SCHEMBL20565496
- DTXSID00147429
- AKOS006279616
- SCHEMBL1448583
- Pteridine, 5,6,7,8-tetrahydro-
-
- Inchi: 1S/C6H8N4/c1-2-9-6-5(8-1)3-7-4-10-6/h3-4,8H,1-2H2,(H,7,9,10)
- InChI Key: IDAICLIJTRXNER-UHFFFAOYSA-N
- SMILES: N1C2C=NC=NC=2NCC1
Computed Properties
- Exact Mass: 136.07504
- Monoisotopic Mass: 136.074896
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 0.3
Experimental Properties
- Density: 1.186
- Boiling Point: 340.4°Cat760mmHg
- Flash Point: 159.6°C
- Refractive Index: 1.552
- PSA: 49.84
- LogP: -0.69050
5,6,7,8-tetrahydropteridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T310325-1mg |
5,6,7,8-Tetrahydropteridine |
10593-78-9 | 1mg |
$224.00 | 2023-05-17 | ||
| TRC | T310325-5mg |
5,6,7,8-Tetrahydropteridine |
10593-78-9 | 5mg |
$ 800.00 | 2023-09-06 | ||
| TRC | T310325-10mg |
5,6,7,8-Tetrahydropteridine |
10593-78-9 | 10mg |
$1745.00 | 2023-05-17 | ||
| TRC | T310325-25mg |
5,6,7,8-Tetrahydropteridine |
10593-78-9 | 25mg |
235.00 | 2021-07-17 | ||
| TRC | T310325-100mg |
5,6,7,8-Tetrahydropteridine |
10593-78-9 | 100mg |
475.00 | 2021-07-17 | ||
| TRC | T310325-250mg |
5,6,7,8-Tetrahydropteridine |
10593-78-9 | 250mg |
685.00 | 2021-07-17 | ||
| TRC | T310325-500mg |
5,6,7,8-Tetrahydropteridine |
10593-78-9 | 500mg |
1045.00 | 2021-07-17 | ||
| Enamine | EN300-128317-0.05g |
5,6,7,8-tetrahydropteridine |
10593-78-9 | 95% | 0.05g |
$252.0 | 2023-05-26 | |
| Enamine | EN300-128317-0.1g |
5,6,7,8-tetrahydropteridine |
10593-78-9 | 95% | 0.1g |
$376.0 | 2023-05-26 | |
| Enamine | EN300-128317-0.25g |
5,6,7,8-tetrahydropteridine |
10593-78-9 | 95% | 0.25g |
$538.0 | 2023-05-26 |
5,6,7,8-tetrahydropteridine Related Literature
-
1. Pterins. Part 2. Stereochemistry of catalytic reduction of 6-methyl- and 6,7-dimethyl-pterin and of 2,4-diamino-6-methylpteridineWilfred L. F. Armarego,Henning Schou J. Chem. Soc. Perkin Trans. 1 1977 2529
-
P. R. Brook,G. R. Ramage J. Chem. Soc. 1957 1
-
P. R. Brook,G. R. Ramage J. Chem. Soc. 1957 1
-
Adrien Albert,John J. McCormack J. Chem. Soc. C 1968 63
-
5. 415. Pteridine studies. Part XVIII. The reduction of hydroxypteridinesAdrien Albert,Sadao Matsuura J. Chem. Soc. 1962 2162
Additional information on 5,6,7,8-tetrahydropteridine
5,6,7,8-Tetrahydropteridine (CAS No. 10593-78-9): A Comprehensive Overview
5,6,7,8-Tetrahydropteridine, also known as CAS No. 10593-78-9, is a naturally occurring compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound belongs to the class of pteridines, which are nitrogen-containing heterocyclic compounds with diverse biological functions. The structure of 5,6,7,8-tetrahydropteridine consists of a bicyclic framework with four hydrogen atoms in specific positions, making it a reduced form of pteridine.
The compound has been extensively studied for its role in various biochemical pathways. Recent research has highlighted its potential as a precursor in the synthesis of bioactive molecules and its involvement in cellular signaling processes. For instance, studies have shown that 5,6,7,8-tetrahydropteridine plays a critical role in the biosynthesis of neurotransmitters and other essential biomolecules.
In terms of applications, 5,6,7,8-tetrahydropteridine has been explored for its potential in drug development. Its ability to modulate cellular responses makes it a promising candidate for therapeutic interventions in conditions such as neurodegenerative diseases and metabolic disorders. Researchers have also investigated its use as an intermediate in the synthesis of complex natural products.
The synthesis and characterization of 5,6,7,8-tetrahydropteridine have been optimized using advanced chemical techniques. Modern methodologies have enabled the production of high-purity samples, which are essential for accurate biological testing and analysis.
Recent advancements in computational chemistry have further enhanced our understanding of the compound's properties. Molecular modeling studies have provided insights into its interactions with biological systems at the molecular level.
In conclusion, 5,6,7,8-tetrahydropteridine (CAS No. 10593-78-9) is a versatile compound with significant implications in both basic research and applied sciences. Its unique chemical properties and biological functions continue to make it a subject of intense scientific interest.
10593-78-9 (5,6,7,8-tetrahydropteridine) Related Products
- 742648-53-9(Pteridine,5,6,7,8-tetrahydro-6-methyl-, (-)-)
- 16048-62-7(2-Pteridinamine,5,6,7,8-tetrahydro-6,7-dimethyl-)
- 114-27-2(Pteridine,5,6,7,8-tetrahydro-6,7-dimethyl-)
- 89488-76-6(4,5-Pyrimidinediamine,N5-ethyl-)
- 101080-16-4(4,5-Pyrimidinediamine,N4-ethyl-)
- 80677-44-7(Pteridine,5,6,7,8-tetrahydro-6-methyl-)
- 316376-04-2(Pteridine,5,6,7,8-tetrahydro-5-methyl-)
- 49539-14-2(4-Pteridinamine,5,6,7,8-tetrahydro-)
- 72672-16-3(Pteridine,5,6,7,8-tetrahydro-6-methyl-)
- 740787-10-4(2,4-Pteridinediamine,5,6,7,8-tetrahydro-N2-methyl-)